Cas no 82280-63-5 (2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid)
82280-63-5 structure
Product Name:2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid
CAS No:82280-63-5
MF:C6H13N5O12
MW:347.193721532822
CID:1805838
PubChem ID:24187001
Update Time:2025-04-21
2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid Chemical and Physical Properties
Names and Identifiers
-
- NSC57231
- NSC-57231
- Ethanol,2',2''-nitrilotris-, trinitrate (ester) nitrate (salt)
- 2-[bis(2-nitrooxyethyl)amino]ethyl nitrate,nitric acid
- 2-[bis(2-nitrooxyethyl)amino]ethyl nitrate
- nitric acid
- DTXSID70637307
- Nitric acid--nitrilotri(ethane-2,1-diyl) trinitrate (1/1)
- 82280-63-5
- 2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid
-
- Inchi: 1S/C6H12N4O9.HNO3/c11-8(12)17-4-1-7(2-5-18-9(13)14)3-6-19-10(15)16;2-1(3)4/h1-6H2;(H,2,3,4)
- InChI Key: LRMOBQOYOUFPHI-UHFFFAOYSA-N
- SMILES: O(CCN(CCO[N+](=O)[O-])CCO[N+](=O)[O-])[N+](=O)[O-].O[N+](=O)[O-]
Computed Properties
- Exact Mass: 347.05607087g/mol
- Monoisotopic Mass: 347.05607087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 272
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 234Ų
2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
82280-63-5 (2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk